1-Butoxy-3-(piperidin-1-yl)propan-2-ol
Overview
Description
1-Butoxy-3-(piperidin-1-yl)propan-2-ol is a chemical compound with the linear formula C12H25NO2 . It has a molecular weight of 215.339 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Synthesis Analysis
Unfortunately, there is limited information available on the synthesis of 1-Butoxy-3-(piperidin-1-yl)propan-2-ol. Sigma-Aldrich, a leading chemical supplier, does not provide analytical data for this product . Therefore, the buyer assumes responsibility to confirm product identity and/or purity .Molecular Structure Analysis
The molecular structure of 1-Butoxy-3-(piperidin-1-yl)propan-2-ol is represented by the linear formula C12H25NO2 . It has a molecular weight of 215.339 . The MDL number is MFCD00459062 .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-Butoxy-3-(piperidin-1-yl)propan-2-ol are not well-documented. The compound has a molecular weight of 215.339 and a linear formula of C12H25NO2 .Scientific Research Applications
Synthesis and Pharmacological Properties
1-Butoxy-3-(piperidin-1-yl)propan-2-ol and its derivatives are involved in various synthesis methods and pharmacological studies. They are used in the synthesis of compounds like trihexyphenidyl, biperiden, and raloxifene, which possess distinct pharmacological properties (Vardanyan, 2018).
Antidepressant Activity
Several derivatives of 1-Butoxy-3-(piperidin-1-yl)propan-2-ol have been synthesized and evaluated for antidepressant activity. Compounds in this category have shown effects similar to fluoxetine, a well-known antidepressant, in terms of antireserpine and anorexigenic activity (Kumar et al., 2004).
Dual 5-HT1A Receptor Antagonism and SSRI Activities
Research has identified a series of 1-aryloxy-3-piperidinylpropan-2-ols, including derivatives of 1-Butoxy-3-(piperidin-1-yl)propan-2-ol, that possess potent dual 5-HT1A receptor antagonism and serotonin reuptake inhibition. These compounds are significant in the context of developing new antidepressants beyond the scope of standard SSRIs (Takeuchi et al., 2003).
Photocatalytic Oxidation
In the field of photocatalytic oxidation, polyoxometalates activated by light in the presence of 1-Butoxy-3-(piperidin-1-yl)propan-2-ol can lead to the formation of OH radicals. This process is pivotal in the selective photooxidation of organic compounds, showcasing the potential of 1-Butoxy-3-(piperidin-1-yl)propan-2-ol in advanced chemical processes (Mylonas et al., 1999).
Safety and Hazards
properties
IUPAC Name |
1-butoxy-3-piperidin-1-ylpropan-2-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H25NO2/c1-2-3-9-15-11-12(14)10-13-7-5-4-6-8-13/h12,14H,2-11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VELFHCRDXQPIHM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOCC(CN1CCCCC1)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H25NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Butoxy-3-(piperidin-1-yl)propan-2-ol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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